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Compound of Interest

Compound Name: 2-Hydroxyisophthalic acid

Cat. No.: B1222774

Proper disposal of 2-Hydroxyisophthalic acid is crucial for maintaining a safe laboratory
environment and ensuring regulatory compliance. This chemical is classified as a hazardous
waste and is known to be harmful if swallowed, cause skin and eye irritation, and may lead to
respiratory irritation.[1][2] Therefore, it must be handled and disposed of following strict
protocols. Under no circumstances should it be poured down the drain.[3][4]

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of 2-
Hydroxyisophthalic acid waste should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of any dust or fumes.

Waste Collection and Storage

All 2-Hydroxyisophthalic acid waste, whether in solid form or in solution, must be collected in
a designated hazardous waste container.[5][6] The container must be:

o Appropriate: Use a container made of a material compatible with the chemical.

o Labeled: The container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-Hydroxyisophthalic Acid".[3]

o Sealed: Keep the container tightly closed except when adding waste.[3][5]
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o Stored Securely: Store the waste container in a designated satellite accumulation area away
from incompatible materials.[7]

Disposal Procedure

The standard procedure for the disposal of 2-Hydroxyisophthalic acid is to arrange for pickup
by a certified hazardous waste disposal service. Do not attempt to neutralize or treat the
chemical waste unless you have a specific, validated protocol and the necessary safety
equipment. The general steps for disposal are outlined in the workflow diagram below.

Quantitative Disposal Guidelines

While specific quantitative limits for the disposal of 2-Hydroxyisophthalic acid are not readily
available, general laboratory waste guidelines provide a framework for the disposal of acidic
and basic waste that may be applicable to solutions containing this acid, though drain disposal
is not recommended.

Parameter Guideline Citation
pH Range for Drain Disposal 5.0-125 [7]
5.5-105 [4]
) ] o A few hundred grams or
Maximum Daily Drain Disposal - [4]
milliliters

Note: These are general guidelines and may not be permissible for 2-Hydroxyisophthalic
acid. Always consult your institution's specific waste disposal policies.

Experimental Workflow for Disposal
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Caption: Workflow for the proper disposal of 2-Hydroxyisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxy-1,3-benzenedicarboxylic acid | CBH605 | CID 11812 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. assets.thermofisher.com [assets.thermofisher.com]
o 3. ehrs.upenn.edu [ehrs.upenn.edu]

e 4. acs.org [acs.org]

e 5. vumc.org [vumc.org]

e 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

» To cite this document: BenchChem. [Safe Disposal of 2-Hydroxyisophthalic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222774#2-hydroxyisophthalic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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